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Compound of Interest

Compound Name: BR102910

Cat. No.: B15291133

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of BR102910, a selective

inhibitor of Fibroblast Activation Protein (FAP), and protocols for its preparation for in vitro and

in vivo experiments.

Introduction
BR102910 is a potent and selective inhibitor of Fibroblast Activation Protein (FAP) with an IC50

of 2 nM.[1] FAP is a type II transmembrane serine protease that is overexpressed in the tumor

microenvironment, particularly on cancer-associated fibroblasts (CAFs), and is involved in

tissue remodeling, fibrosis, inflammation, and cancer progression.[2] BR102910 also shows

inhibitory activity against prolyl oligopeptidase (PREP) with an IC50 of 49.00 μM.[1] Its high

selectivity and oral availability make it a promising candidate for therapeutic development,

particularly in the context of type 2 diabetes and oncology.[2]
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Property Value

CAS Number 2505339-54-6

Molecular Formula C18H14Cl2F2N4O2S

Molecular Weight 459.3 g/mol

Inhibitory Activity
Target IC50

Fibroblast Activation Protein (FAP) 2 nM[1]

Prolyl Oligopeptidase (PREP) 49.00 μM[1]

Solubility Data
Solvent System Concentration Observation

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (5.44 mM) Clear solution[3]

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (5.44 mM) Clear solution[3]

DMSO 10 mM -

Note: To enhance solubility, warming the solution to 37°C and using an ultrasonic bath may be

beneficial.[1] If precipitation occurs, heating and/or sonication can aid in dissolution.[3]

Storage and Stability
Condition Duration Notes

-80°C 6 months
Sealed, away from moisture

and light[3]

-20°C 1 month
Sealed, away from moisture

and light[3]

Stock solutions should be stored in aliquots to avoid repeated freeze-thaw cycles.[1]
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Experimental Protocols
Preparation of Stock Solutions
Objective: To prepare a high-concentration stock solution of BR102910 for further dilution in

experimental media.

Materials:

BR102910 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Water bath or incubator at 37°C (optional)

Protocol:

Weighing: Accurately weigh the desired amount of BR102910 powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the appropriate volume of DMSO to achieve the desired stock

concentration (e.g., 10 mM).

Dissolution:

Vortex the solution thoroughly.

If the compound does not fully dissolve, gently warm the tube to 37°C for a short period.[1]

Sonication in an ultrasonic bath can also be used to aid dissolution.[1]

Storage: Once a clear solution is obtained, aliquot the stock solution into smaller volumes in

sterile tubes to minimize freeze-thaw cycles. Store at -20°C for up to 1 month or -80°C for up
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to 6 months.[3]

Preparation for In Vitro Cellular Assays
Objective: To prepare working solutions of BR102910 for treating cells in culture.

Materials:

BR102910 stock solution (e.g., 10 mM in DMSO)

Appropriate cell culture medium

Protocol:

Thawing: Thaw a single aliquot of the BR102910 stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution into fresh cell culture medium to

achieve the desired final concentrations for your experiment.

Important: Ensure the final concentration of DMSO in the cell culture medium is low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. A vehicle control (medium with the

same final concentration of DMSO) should be included in all experiments.

Application to Cells: Add the prepared working solutions to your cell cultures and proceed

with the experimental incubation.

Preparation for In Vivo Oral Administration in Mice
Objective: To prepare a formulation of BR102910 suitable for oral gavage in mice.

Materials:

BR102910 powder

DMSO

Corn oil or 20% SBE-β-CD in Saline

Sterile tubes
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Vortex mixer

Gavage needles

Protocol:

Vehicle Preparation: Prepare the desired vehicle for administration. Two reported successful

vehicles are:

Vehicle 1: 10% DMSO in corn oil.[3]

Vehicle 2: 10% DMSO in a solution of 20% SBE-β-CD in saline.[3]

Formulation:

Dissolve the required amount of BR102910 in DMSO first.

Add the DMSO solution to the corn oil or SBE-β-CD solution to achieve the final desired

concentration and a 10% DMSO composition.

Vortex thoroughly to ensure a homogenous suspension or solution. A clear solution with a

concentration of at least 2.5 mg/mL has been reported.[3]

Administration: Administer the formulation to mice via oral gavage at the desired dosage

(e.g., 0-30 mg/kg).[1][3] A study in C57BL/6J mice demonstrated dose-dependent FAP

inhibition with a single oral dose.[1][2][3]
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Caption: FAP signaling context and the inhibitory action of BR102910.

Experimental Workflow: Preparation of BR102910 for In
Vivo Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com
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